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For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentabromotoluene (PBT) is a brominated aromatic compound that has been historically
significant in various industrial applications, primarily for its flame-retardant properties. This
technical guide provides a comprehensive overview of its industrial uses, synthesis, and
toxicological profile, with a focus on quantitative data, experimental protocols, and the
underlying molecular mechanisms.

Physical and Chemical Properties

Pentabromotoluene is a white to off-white crystalline solid.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Chemical Formula C7HsBrs [2][3]
Molecular Weight 486.62 g/mol [2][3]

CAS Number 87-83-2 [2][3]
Melting Point 285-286 °C [4]

White to light yellow to light
Appearance [4]
orange powder to crystal

Solubility Insoluble in water [4]

Stability Stable [4]

Historical Industrial Applications

The primary historical and ongoing industrial application of Pentabromotoluene is as an
additive flame retardant.[2] Its high bromine content makes it effective at inhibiting combustion
in a variety of polymers.

Key Application Areas:

o Plastics and Polymers: Pentabromotoluene has been widely incorporated into plastics such
as polyethylene (PE), unsaturated polyesters, and SBR latex to meet flammability standards
in various sectors, including electronics, construction, and automotive.[2][5]

» Textiles: It has been used to impart flame resistance to textiles used in upholstery, apparel,
and industrial fabrics.[2]

» Rubber: The compound has also found use as a flame retardant in rubber formulations.[2]

Market Trends and Usage

While specific historical production volumes for Pentabromotoluene are not readily available,
market analysis reports for brominated flame retardants and Pentabromotoluene itself provide
insights into its usage trends. The global market for Pentabromotoluene was valued at
$183.723 million in 2021 and is projected to reach $230.2 million by 2025, indicating continued,
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albeit potentially scrutinized, use.[6][7] This data suggests a consistent demand in its primary
application as a flame retardant.

Experimental Protocols
Synthesis of Pentabromotoluene

While a highly detailed, step-by-step protocol for the synthesis of Pentabromotoluene is not
available in the public domain, the general method involves the bromination of toluene in the
presence of a catalyst. One cited method achieves a 99% yield using aluminum tribromide as a
catalyst with bromine, heated for 3 hours.[3]

Generalized Synthesis Workflow:

Caption: Generalized workflow for the synthesis of Pentabromotoluene.

Incorporation and Evaluation in Polyethylene

The following protocol outlines a general procedure for incorporating Pentabromotoluene into
polyethylene and evaluating its flame retardancy.

1. Compounding:
» Dry high-density polyethylene (HDPE) pellets at 80°C for 4 hours.

e Mechanically mix the dried HDPE pellets with the desired weight percentage of
Pentabromotoluene powder (e.g., 10-30 wt%).

e Melt-compound the mixture using a twin-screw extruder with a specified temperature profile
(e.g., 180-220°C from hopper to die).

» Pelletize the extruded strands.
2. Specimen Preparation:
e Dry the compounded pellets at 80°C for 4 hours.

« Injection mold the pellets into specimens of desired dimensions for various tests (e.g., UL-
94, LOI, cone calorimetry).
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3. Flame Retardancy Testing:

e Limiting Oxygen Index (LOI): Determine the minimum oxygen concentration required to
sustain combustion of a vertically oriented specimen according to ASTM D2863.

e UL-94 Vertical Burn Test: Classify the material's burning behavior (V-0, V-1, or V-2) based on
the time it takes for the flame to extinguish after ignition, according to the UL-94 standard.

o Cone Calorimetry: Measure the heat release rate (HRR), time to ignition (TTI), and other
combustion parameters of a specimen subjected to a specific heat flux (e.g., 35 or 50
kW/mz?) according to ASTM E1354.

Experimental Workflow for Flame Retardancy Evaluation:
Caption: Workflow for preparing and testing PBT-containing polyethylene.

Toxicological Profile

The toxicology of Pentabromotoluene is a subject of concern due to its persistence in the
environment and potential for bioaccumulation.

Animal Toxicity Studies

A subchronic toxicity study in rats provides some quantitative data on the effects of dietary
exposure to Pentabromotoluene.

Parameter Finding

5.0 ppm in the diet (equivalent to 0.35 mg/kg
No-Observed-Adverse-Effect Level (NOAEL) )
body weight/day)

) Mild, dose-dependent histopathological changes
Observed Effects at Higher Doses ) o ]
in the thyroid, liver, and kidney.

Potential Signaling Pathway: Aryl Hydrocarbon Receptor
(AHR)
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While direct studies on the interaction of Pentabromotoluene with the Aryl Hydrocarbon
Receptor (AHR) are limited, this pathway is a well-established mediator of toxicity for many
halogenated aromatic hydrocarbons. The AHR is a ligand-activated transcription factor that,
upon binding to a ligand, translocates to the nucleus and initiates the transcription of a battery
of genes, including those involved in xenobiotic metabolism. Persistent activation of this
pathway can lead to a range of toxic effects.

Hypothesized AHR Signaling Pathway for Pentabromotoluene:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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